Cas no 7236-82-0 (Cyclobutane)

Cyclobutane structure
Cyclobutane structure
Product name:Cyclobutane
CAS No:7236-82-0
MF:C4H8
MW:56.1063213348389
CID:1758649
PubChem ID:9250

Cyclobutane Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane
    • Q80232
    • DTXCID6037853
    • DTXSID90196522
    • Tetramethylene
    • UN2601
    • DTXSID2059772
    • AKOS003632078
    • 5X619RB2CY
    • UNII-5X619RB2CY
    • CYCLOBUTANE [HSDB]
    • InChI=1/C4H8/c1-2-4-3-1/h1-4H
    • UN 2601
    • CYCLOBUTANE [MI]
    • cyclobutyl
    • HSDB 58
    • cyclobutane, tetramethylene
    • Cyclobutane [UN2601] [Flammable gas]
    • EINECS 206-014-5
    • NS00021102
    • 7236-82-0
    • CHEBI:30377
    • 287-23-0
    • DB-307768
    • Inchi: InChI=1S/C4H8/c1-2-4-3-1/h1-4H2
    • InChI Key: PMPVIKIVABFJJI-UHFFFAOYSA-N
    • SMILES: C1CCC1

Computed Properties

  • Exact Mass: 56.062600255g/mol
  • Monoisotopic Mass: 56.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2.5

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